[(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-phenoxyacetate

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-phenoxyacetate
• InChI: InChI=1S/C16H16N2O4/c1-20-13-9-7-12(8-10-13)16(17)18-22-15(19)11-21-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H2,17,18)
• InChI Key: FMXMCISMVTVGMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOC(=O)COC2=CC=CC=C2)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N/OC(=O)COC2=CC=CC=C2)/N
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

[(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-phenoxyacetate is a complex organic compound characterized by its unique structure, which includes an amino group, a methoxyphenyl group, and a phenoxyacetate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-phenoxyacetate typically involves a multi-step process. One common method starts with the preparation of the intermediate compounds, which are then combined under specific conditions to form the final product. The reaction conditions often include the use of solvents such as ethanol or methanol, and catalysts like palladium or platinum to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-phenoxyacetate may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The use of automated systems for monitoring and controlling reaction parameters is crucial to maintain consistency and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

[(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-phenoxyacetate undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using agents such as lithium aluminum hydride or sodium borohydride, leading to the formation of different reduced products.

Substitution: The amino and phenoxy groups can participate in substitution reactions, where one functional group is replaced by another. Common reagents for these reactions include halogens and nucleophiles.

Common Reagents and Conditions

The reactions involving [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-phenoxyacetate typically require specific reagents and conditions. For example, oxidation reactions may be carried out in acidic or basic media, while reduction reactions often require anhydrous conditions to prevent side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield quinones or other oxygenated derivatives, while reduction can produce amines or alcohols.

Scientific Research Applications

[(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-phenoxyacetate has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific biochemical pathways is beneficial.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-phenoxyacetate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, depending on the context. The pathways involved often include signal transduction cascades and metabolic processes, where the compound modulates the activity of key proteins and enzymes.